Cas no 5761-93-3 (3-[(4-chlorophenyl)amino]-1-phenyl-1H-pyrrole-2,5-dione)

• Product Name: 3-[(4-chlorophenyl)amino]-1-phenyl-1H-pyrrole-2,5-dione
• CAS No: 5761-93-3
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 1606047
• PubChem ID: 681452
• Update Time: 2025-04-21

3-[(4-chlorophenyl)amino]-1-phenyl-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrole-2,5-dione, 3-[(4-chlorophenyl)amino]-1-phenyl-
• 3-(4-chloroanilino)-1-phenylpyrrole-2,5-dione
• 3-[(4-chlorophenyl)amino]-1-phenyl-1H-pyrrole-2,5-dione
• MixCom6_001834
• 5761-93-3
• EU-0005477
• DTXSID00350512
• STK951572
• AKOS001626842
• 3-[(4-CHLOROPHENYL)AMINO]-1-PHENYL-2,5-DIHYDRO-1H-PYRROLE-2,5-DIONE
• CBMicro_032170
• BIM-0032119.P001

• Inchi： 1S/C16H11ClN2O2/c17-11-6-8-12(9-7-11)18-14-10-15(20)19(16(14)21)13-4-2-1-3-5-13/h1-10,18H
• InChI Key： HBQNTMWJAAWICE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=CC(N(C2C=CC=CC=2)C1=O)=O

Computed Properties

• Exact Mass: 298.05103
• Monoisotopic Mass: 298.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.456
• Boiling Point: 448.5°C at 760 mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.713
• PSA: 49.41